Cas no 2927905-62-0 (5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester)

5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester structure
2927905-62-0 structure
5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester
2927905-62-0
C20H18N2O4S
382.432923793793
6626419

5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester
    • RVWRKHZFDBCFRX-UHFFFAOYSA-N
    • 1S/C20H18N2O4S/c1-3-26-19(23)17-14(2)21-20(22-18(17)15-10-6-4-7-11-15)27(24,25)16-12-8-5-9-13-16/h4-13H,3H2,1-2H3
    • C1(S(C2=CC=CC=C2)(=O)=O)=NC(C2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1

Experimental Properties

  • 595.0±52.0 °C(Predicted)
  • -4.17±0.50(Predicted)
  • 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

5-Pyrimidinecarboxylic acid, 4-methyl-6-phenyl-2-(phenylsulfonyl)-, ethyl ester Related Literature

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